Cas no 1804698-24-5 (3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine
• CAS No: 1804698-24-5
• MF: C₆H₄BrF₂N₃O₂
• MW: 268.01566696167
• CID: 4811386
• Update Time: 2025-05-23

3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C6H4BrF2N3O2/c7-2-1-11-6(12(13)14)4(10)3(2)5(8)9/h1,5H,10H2
• InChI Key： RRUIUXQEOJUTIN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(F)F)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine

Research Brief on 3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine (CAS: 1804698-24-5): Recent Advances and Applications

3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine (CAS: 1804698-24-5) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and difluoromethyl functional groups, has shown promise as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the bromination and difluoromethylation steps. The study reported a yield of over 85% with high purity, making the compound more accessible for further pharmacological evaluations. Additionally, advancements in green chemistry have led to the development of solvent-free synthesis methods, reducing environmental impact while maintaining high product quality.

In terms of biological activity, 3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine has demonstrated notable inhibitory effects against several kinase targets, including EGFR and VEGFR2. A recent Nature Chemical Biology article highlighted its role as a scaffold for designing selective kinase inhibitors, with modifications to the amino and nitro groups yielding derivatives with improved binding affinity and pharmacokinetic properties. Furthermore, preliminary in vitro studies have shown antimicrobial activity against drug-resistant bacterial strains, suggesting potential applications in addressing antibiotic resistance.

The therapeutic potential of this compound is further underscored by its use in combination therapies. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its synergistic effects with existing anticancer drugs, revealing enhanced efficacy in reducing tumor growth in preclinical models. The difluoromethyl group, in particular, was found to play a critical role in modulating drug metabolism and improving bioavailability. These findings position 3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine as a versatile building block for next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Issues such as off-target effects and metabolic stability require further investigation. Ongoing research is focused on structural optimization and in vivo studies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of viable drug candidates derived from this scaffold.

In conclusion, 3-Amino-5-bromo-4-(difluoromethyl)-2-nitropyridine (CAS: 1804698-24-5) represents a valuable tool in modern drug discovery. Its unique chemical properties and demonstrated biological activities make it a compelling subject for further research. As synthetic methodologies and biological evaluations continue to advance, this compound is poised to contribute significantly to the development of novel therapeutic agents. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.